Cas no 31683-47-3 (Silane, trimethyl(3-phenyl-1-propynyl)-)

• Product Name: Silane, trimethyl(3-phenyl-1-propynyl)-
• CAS No: 31683-47-3
• MF: C₁₂H₁₆Si
• MW: 188.340944290161
• MDL: MFCD22574863
• CID: 1452867
• PubChem ID: 11389867
• Update Time: 2025-08-05

Silane, trimethyl(3-phenyl-1-propynyl)- Chemical and Physical Properties

Names and Identifiers

• Silane, trimethyl(3-phenyl-1-propynyl)-
• trimethyl(3-phenylprop-1-ynyl)silane
• D93651
• DA-06962
• trimethyl(3-phenylprop-1-yn-1-yl)silane
• AS-63940
• A847483
• AKOS037645836
• 31683-47-3
• CS-0333084

• MDL： MFCD22574863
• Inchi： 1S/C12H16Si/c1-13(2,3)11-7-10-12-8-5-4-6-9-12/h4-6,8-9H,10H2,1-3H3
• InChI Key： KSFXECUKKKCCEN-UHFFFAOYSA-N
• SMILES： [Si](C#CCC1C=CC=CC=1)(C)(C)C

Computed Properties

• Exact Mass: 188.10218
• Monoisotopic Mass: 188.102127045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Silane, trimethyl(3-phenyl-1-propynyl)-

Introduction to Silane, trimethyl(3-phenyl-1-propynyl)- (CAS No. 31683-47-3)

Silane, trimethyl(3-phenyl-1-propynyl)-, identified by the Chemical Abstracts Service Number (CAS No.) 31683-47-3, is a specialized organosilicon compound that has garnered significant attention in the field of synthetic chemistry and material science. This compound belongs to the class of silanes, which are organosilicon compounds consisting of a silicon atom bonded to three organic groups and one hydrogen atom. The unique structure of trimethyl(3-phenyl-1-propynyl)- silane, featuring both methyl and phenyl groups along with a propynyl (acetylenic) moiety, makes it a versatile building block for various chemical applications.

The primary significance of Silane, trimethyl(3-phenyl-1-propynyl)- lies in its utility as a precursor in the synthesis of advanced materials. Its reactivity allows for the formation of stable silicon-carbon bonds, which are essential in creating polymers, coatings, and adhesives with enhanced mechanical and thermal properties. In recent years, researchers have been exploring its potential in the development of novel functional materials, particularly those with applications in electronics and photonics.

One of the most compelling aspects of this compound is its role in the synthesis of conductive polymers. The presence of the propynyl group provides a site for further functionalization, enabling the creation of polymers with tailored electrical properties. For instance, researchers have utilized Silane, trimethyl(3-phenyl-1-propynyl)- as a monomer or crosslinking agent to develop polymers that exhibit high conductivity and flexibility. These materials are particularly promising for use in flexible electronics, such as organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs).

In addition to its applications in polymer science, Silane, trimethyl(3-phenyl-1-propynyl)- has shown promise in the field of surface modification. The compound can be used to create silane-based coatings that enhance the adhesion and durability of various substrates. These coatings are particularly useful in protective applications, such as anti-corrosion coatings for metals and barriers against moisture penetration in packaging materials. The ability to functionalize surfaces at the molecular level using this silane has opened up new possibilities for improving material performance across multiple industries.

The chemical properties of Silane, trimethyl(3-phenyl-1-propynyl)- also make it a valuable tool in catalysis. The compound can act as a ligand or co-catalyst in various organic transformations, facilitating reactions that would otherwise be difficult to achieve under standard conditions. For example, it has been employed in cross-coupling reactions, where it helps to stabilize reactive intermediates and improve reaction yields. Such applications highlight its importance not only as a synthetic intermediate but also as a catalyst enhancer.

Recent advancements in green chemistry have also seen the adoption of Silane, trimethyl(3-phenyl-1-propynyl)- as an environmentally friendly alternative in industrial processes. Its ability to participate in catalytic cycles while minimizing waste has made it an attractive choice for sustainable chemical manufacturing. Researchers are continuously exploring ways to optimize its use in processes that align with principles of green chemistry, such as solvent-free reactions and energy-efficient methodologies.

The pharmaceutical industry has also shown interest in this compound due to its potential role as an intermediate in drug synthesis. While not directly used as a therapeutic agent itself, its structural features allow for easy modifications that can lead to novel pharmacophores. By incorporating functional groups derived from silanes into drug molecules, researchers can enhance their bioavailability and metabolic stability. This approach has led to several promising candidates for further development.

In conclusion, Silane, trimethyl(3-phenyl-1-propynyl)-, CAS No. 31683-47-3, is a multifaceted compound with diverse applications across multiple scientific disciplines. Its unique chemical structure enables its use as a building block for advanced materials, a modifier for surface properties, and a catalyst enhancer in organic synthesis. As research continues to uncover new possibilities for this silane derivative, its importance is likely to grow even further.